Cas no 1334294-36-8 ((2-aMino-6-chloropyridin-4-yl)Methanol)

(2-Amino-6-chloropyridin-4-yl)methanol is a versatile pyridine derivative with significant utility in organic synthesis and pharmaceutical intermediates. Its key structural features—an amino group, a chlorinated aromatic ring, and a hydroxymethyl substituent—make it a valuable building block for constructing complex heterocyclic compounds. The compound's reactivity allows for selective functionalization, enabling applications in agrochemicals, medicinal chemistry, and material science. Its stability under standard conditions ensures ease of handling and storage. The presence of both nucleophilic (amino) and electrophilic (chloro) sites facilitates diverse chemical transformations, including cross-coupling and condensation reactions. This compound is particularly useful in the development of biologically active molecules due to its balanced polarity and synthetic flexibility.
(2-aMino-6-chloropyridin-4-yl)Methanol structure
1334294-36-8 structure
Product Name:(2-aMino-6-chloropyridin-4-yl)Methanol
CAS No:1334294-36-8
MF:C6H7ClN2O
MW:158.58
MDL:MFCD24386928
CID:2102850
PubChem ID:87118528
Update Time:2025-06-07

(2-aMino-6-chloropyridin-4-yl)Methanol Chemical and Physical Properties

Names and Identifiers

    • (2-aMino-6-chloropyridin-4-yl)Methanol
    • 2-amino-6-chloro-4-Pyridinemethanol
    • 2-Amino-6-chloropyridine-4-methanol
    • FCH1682791
    • 4-Pyridinemethanol, 2-amino-6-chloro-
    • CID 87118528
    • 104304
    • SCHEMBL501869
    • 1334294-36-8
    • CS-0120434
    • (2-amino-6-chloro-4-pyridyl)methanol
    • AB86618
    • AKOS027371789
    • E79699
    • DB-292887
    • MDL: MFCD24386928
    • Inchi: 1S/C6H7ClN2O/c7-5-1-4(3-10)2-6(8)9-5/h1-2,10H,3H2,(H2,8,9)
    • InChI Key: ZZLHFHIBGRNFJN-UHFFFAOYSA-N
    • SMILES: ClC1=CC(CO)=CC(N)=N1

Computed Properties

  • Exact Mass: 158.0246905g/mol
  • Monoisotopic Mass: 158.0246905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.1
  • XLogP3: 0.6

(2-aMino-6-chloropyridin-4-yl)Methanol Pricemore >>

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